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Compound of Interest
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Compound Name: ] ]
(Dibenzylamino)cyclohexanol

Cat. No.: B179708

Technical Guide: trans-4-
(Dibenzylamino)cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This document provides a technical overview of trans-4-(Dibenzylamino)cyclohexanol, a
substituted cyclohexanol derivative. Key identifying information is summarized below.

Parameter Value Source
CAS Number 149506-81-0 [1]
Molecular Weight 295.42 g/mol

Molecular Formula C20H25NO

4-(dibenzylamino)cyclohexan-

Synonyms
1-ol

Synthesis Protocol
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A detailed experimental protocol for the synthesis of trans-4-(Dibenzylamino)cyclohexanol
has been reported. The following procedure is adapted from published literature.

Reaction: Synthesis of trans-4-(Dibenzylamino)cyclohexanol
Materials:

e trans-4-aminocyclohexanol

e Acetonitrile

e Cesium carbonate (Cs2COs)

e Benzyl bromide

» Dichloromethane

e Water

e Magnesium sulfate (MgSOa)

Procedure:

e A solution of trans-4-aminocyclohexanol (7.9 g, 52.3 mmol) in acetonitrile (150 mL) is
prepared.

 To this solution, cesium carbonate (51.4 g, 158 mmol) is added.
e Benzyl bromide (12.7 mL, 106 mmol) is then added to the mixture.
e The reaction mixture is stirred at room temperature for 2 days.

» Following the reaction period, the crude mixture is filtered, and the collected solid is washed
with additional acetonitrile (100 mL).

o The filtrate is concentrated under reduced pressure.

e The resulting residue is dissolved in dichloromethane (100 mL) and washed with water (3 x
50 mL).
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e The organic extract is dried over magnesium sulfate, filtered, and then concentrated under
reduced pressure to yield trans-4-(dibenzylamino)cyclohexanol.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of trans-4-
(Dibenzylamino)cyclohexanol.
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Synthesis Workflow: trans-4-(Dibenzylamino)cyclohexanol

Reaction Setup

1. Dissolve trans-4-aminocyclohexanol in Acetonitrile

Y
2. Add Cesium Carbonate

Y
3. Add Benzyl Bromide

Y

4. Stir at Room Temperature for 2 Days

Reaction Completion
|

Workup anci Purification

5. Filter Reaction Mixture

Y
6. Wash Solid with Acetonitrile

Y

7. Concentrate Filtrate

Y

8. Dissolve in Dichloromethane

Y
9. Wash with Water

\ 4
10. Dry with MgSO4

Y

11. Filter and Concentrate

trans-4-(Dibenzylamino)cyclohexanol
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Caption: A flowchart illustrating the synthetic pathway for trans-4-
(Dibenzylamino)cyclohexanol.

Biological Activity and Signaling Pathways

Based on available literature, there is limited public information regarding the specific biological
activities or associated signaling pathways for trans-4-(Dibenzylamino)cyclohexanol.
Research has been published on structurally similar compounds, such as Ambroxol (trans-4-(2-
Amino-3,5-dibromobenzylamino)cyclohexanol), which is known for its mucolytic properties.
However, the direct biological role of trans-4-(Dibenzylamino)cyclohexanol is not well-
documented in publicly accessible scientific databases. This suggests the compound may
primarily serve as a chemical intermediate in the synthesis of other molecules. Further
research is required to elucidate any potential pharmacological effects or mechanisms of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. EP0240907A2 - Use of trans-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol - Google
Patents [patents.google.com]

¢ To cite this document: BenchChem. ["trans-4-(Dibenzylamino)cyclohexanol" CAS number
and molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b179708#trans-4-dibenzylamino-cyclohexanol-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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